Cas no 61310-53-0 (3-Ethoxyacrylonitrile (mixture of cis and trans))

• Product name: 3-Ethoxyacrylonitrile (mixture of cis and trans)
• CAS No: 61310-53-0
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD00010193
• CID: 57669
• PubChem ID: 5324714

3-Ethoxyacrylonitrile (mixture of cis and trans) Chemical and Physical Properties

Names and Identifiers

• 3-ethoxyacrylonitrile
• 3-Ethoxyacrylonitrile (cis- and trans- mixture)
• b-ethoxyacrylonitrile
• 3-Aethoxy-acrylonitril
• 3-EAN
• 3-Ethoxyacry
• 3-ethoxy-acrylonitril
• 3-ethoxy-acrylonitrile
• 3-Ethoxyprop-2-enenitrile
• 3-ETHOXYPROPENENITRILE
• trans-3-ethoxyacrylonitrile
• usafkf-27
• METHYL4,7-DICHLORO-QUINOLINE-2-CARBOXYLATE
• Acrylonitrile, beta-ethoxy-
• (E)-3-ethoxyprop-2-enenitrile
• BRN 1743219
• A934026
• EN300-20227
• 58243-08-6
• 2-Propenenitrile, 3-ethoxy-
• (2E)-3-Ethoxy-2-propenenitrile #
• AKOS009031414
• .beta.-Ethoxyacrylonitrile
• F0001-1616
• (2E)-3-ethoxyacrylonitrile
• USAF KF-27
• (2E)-3-ethoxyprop-2-enenitrile
• (E)-3-Ethoxyacrylonitrile
• (E)-3-ethoxy-acrylonitrile
• NS00052950
• 61310-53-0
• 2-Propenenitrile, 3-ethoxy-, (2E)-
• EINECS 261-181-1
• 4-03-00-00976 (Beilstein Handbook Reference)
• DTXSID101306600
• beta-Ethoxyacrylonitrile
• NSC 27790
• ACRYLONITRILE, 3-ETHOXY-
• H10695
• (2E)-3-Ethoxy-2-propenenitrile
• EINECS 262-706-7
• AI3-28940
• CS-0015294
• MFCD00010193
• Acrylonitrile, .beta.-ethoxy-
• InChI=1/C5H7NO/c1-2-7-5-3-4-6/h3,5H,2H2,1H3/b5-3
• 3-ethoxy-2-propenenitrile
• STL185653
• 3-Ethoxyacrylonitrile (mixture of cis and trans)

• MDL： MFCD00010193
• Inchi： InChI=1S/C5H7NO/c1-2-7-5-3-4-6/h3,5H,2H2,1H3
• InChI Key： HUPVIAINOSTNBJ-UHFFFAOYSA-N
• SMILES： CCOC=CC#N

Computed Properties

• Exact Mass: 97.05280
• Monoisotopic Mass: 97.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 33
• XLogP3: 0.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.944 g/mL at 25 °C(lit.)
• Boiling Point: 90-91 °C/19 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.454(lit.)
• Water Partition Coefficient: 19 g/L (20 ºC)
• PSA: 33.02000
• LogP: 1.06018

3-Ethoxyacrylonitrile (mixture of cis and trans) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S16
• RTECS：AT6475000
• Hazardous Material Identification：
• Safety Term：S16
• HazardClass：9
• Packing Group：I; II; III
• PackingGroup：None
• Storage Condition：Store at room temperature
• Risk Phrases：R10; R22
• Packing Group：I; II; III

3-Ethoxyacrylonitrile (mixture of cis and trans) Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-Ethoxyacrylonitrile (mixture of cis and trans)

Comprehensive Overview of 3-Ethoxyacrylonitrile (mixture of cis and trans) (CAS No. 61310-53-0)

3-Ethoxyacrylonitrile, a versatile organic compound with the CAS number 61310-53-0, is a mixture of cis and trans isomers. This compound has garnered significant attention in the chemical industry due to its unique properties and wide-ranging applications. The ethoxyacrylonitrile structure makes it a valuable intermediate in organic synthesis, particularly in the production of fine chemicals and specialty materials. Researchers and manufacturers alike are increasingly interested in this compound for its potential in green chemistry and sustainable manufacturing processes.

The 3-Ethoxyacrylonitrile mixture exhibits distinct chemical characteristics that differentiate it from other acrylonitrile derivatives. Its molecular formula C5H7NO and molecular weight 97.12 g/mol make it a lightweight yet reactive compound. The presence of both cis and trans isomers in the mixture contributes to its versatility in various chemical reactions. Recent studies have focused on optimizing the isomer ratio to enhance specific reaction outcomes, particularly in polymer chemistry and pharmaceutical intermediates synthesis.

In the context of current industry trends, 3-Ethoxyacrylonitrile aligns with the growing demand for bio-based chemicals and eco-friendly solvents. Many users searching for "sustainable chemical alternatives" or "green synthesis intermediates" will find this compound particularly relevant. Its potential applications in renewable energy materials and biodegradable polymers make it a subject of ongoing research in academic and industrial laboratories worldwide.

The synthesis of 3-Ethoxyacrylonitrile (CAS 61310-53-0) typically involves the reaction of acrylonitrile with ethanol under controlled conditions. This process has been refined over the years to improve yield optimization and isomer control, addressing common search queries like "how to produce ethoxyacrylonitrile" or "best practices for acrylonitrile derivatives synthesis". The compound's storage stability and handling requirements are also frequently discussed topics among professionals in the field.

From an analytical perspective, 3-Ethoxyacrylonitrile mixture can be characterized using various techniques including gas chromatography (GC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods allow for precise determination of the cis-trans ratio and purity assessment, which are critical parameters for many applications. The compound's spectral data and chromatographic behavior are well-documented in scientific literature, making it easier for researchers to identify and work with this material.

In terms of commercial availability, 3-Ethoxyacrylonitrile (61310-53-0) is supplied by several specialty chemical manufacturers worldwide. Buyers often search for information on "reliable suppliers of ethoxyacrylonitrile" or "bulk pricing for cis-trans acrylonitrile mixtures". The compound is typically available in various packaging options, from laboratory-scale quantities to industrial drums, catering to different user needs. Quality specifications usually include parameters such as purity grade, isomer distribution, and moisture content.

The reactivity of 3-Ethoxyacrylonitrile makes it particularly useful in Michael addition reactions, cyclization processes, and conjugate addition chemistry. These transformations are fundamental to the synthesis of numerous valuable compounds, explaining why searches for "ethoxyacrylonitrile applications in organic synthesis" have increased significantly in recent years. The compound's electron-withdrawing nitrile group and ethoxy substituent create unique electronic effects that can be exploited in complex molecular constructions.

From a safety perspective, proper handling of 3-Ethoxyacrylonitrile mixture requires standard laboratory precautions. While not classified as hazardous under normal conditions, users frequently search for "ethoxyacrylonitrile safety data" and "proper storage conditions for acrylonitrile derivatives". Material safety data sheets (MSDS) provide comprehensive information about personal protective equipment recommendations and first aid measures, ensuring safe usage in various settings.

The future prospects for 3-Ethoxyacrylonitrile (CAS 61310-53-0) appear promising, particularly in emerging fields like advanced material science and medicinal chemistry. As research continues to uncover new applications, the demand for this versatile compound is expected to grow. Current investigations are exploring its potential in organic electronics, photovoltaic materials, and biologically active compounds, making it a compound to watch in the coming years.

For researchers and industry professionals seeking detailed technical information about 3-Ethoxyacrylonitrile mixture, numerous peer-reviewed publications and patents are available. These resources cover aspects ranging from synthetic methodologies to application case studies, providing valuable insights for those working with this compound. The increasing number of citations in scientific literature reflects the growing importance of this material in modern chemistry.